Cas no 1030426-01-7 ((1-Ethyl-1H-indol-5-yl)methanol)

• Product Name: (1-Ethyl-1H-indol-5-yl)methanol
• CAS No: 1030426-01-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD12026987
• CID: 4677513
• Update Time: 2025-05-22

(1-Ethyl-1H-indol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-indol-5-yl)methanol
• 1H-Indole-5-methanol, 1-ethyl-
• (1-ethylindol-5-yl)methanol
• STK501532
• FCH898190
• (1-Ethyl-1H-indol-5-yl)methanol

• MDL： MFCD12026987
• Inchi： 1S/C11H13NO/c1-2-12-6-5-10-7-9(8-13)3-4-11(10)12/h3-7,13H,2,8H2,1H3
• InChI Key： KZCBMVLBYCXGQW-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)C=CN2CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 25.2

Additional information on (1-Ethyl-1H-indol-5-yl)methanol

(1-Ethyl-1H-indol-5-yl)methanol: A Comprehensive Overview

The compound (1-Ethyl-1H-indol-5-yl)methanol (CAS No. 1030426-01-7) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique indole backbone and ethyl substitution, exhibits a range of interesting properties that make it a valuable subject for research and development.

Indole derivatives have long been recognized for their biological activity and structural versatility. The indole ring system, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is found in numerous natural products and bioactive molecules. The addition of an ethyl group at the 1-position of the indole ring in (1-Ethyl-1H-indol-5-yl)methanol introduces steric effects and electronic modifications that can significantly influence the molecule's reactivity and interactions with biological systems.

The methanol group attached to the indole ring at the 5-position further enhances the compound's functional diversity. This hydroxymethyl group can participate in hydrogen bonding, making it potentially useful in drug design for targeting specific proteins or enzymes. Recent studies have explored the role of indole-based methanols in modulating cellular signaling pathways, particularly in cancer biology and neurodegenerative diseases.

From a synthetic perspective, (1-Ethyl-1H-indol-5-yl)methanol can be prepared through various routes, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods highlight the molecule's accessibility and suitability for large-scale production, which is crucial for its potential application in pharmaceuticals and agrochemicals.

In terms of applications, (1-Ethyl-1H-indol-5-yl)methanol has shown promise as a lead compound in drug discovery programs targeting inflammatory diseases, such as arthritis and asthma. Its ability to inhibit key inflammatory mediators has been validated in both in vitro and in vivo models, underscoring its therapeutic potential.

Moreover, the compound's photophysical properties have made it an interesting candidate for use in optoelectronic materials. Research into its fluorescence characteristics under different conditions has revealed its potential as a sensing material for detecting environmental pollutants or as a component in light-emitting devices.

Recent advancements in computational chemistry have also enabled detailed studies of (1-Ethyl-1H-indol-5-yl)methanol's molecular interactions at the atomic level. These studies have provided insights into its binding affinities with various biomolecules, paving the way for more precise drug design strategies.

In conclusion, (1-Ethyl-1H-indol-5-yl)methanol (CAS No. 1030426-01_7) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with its versatile functional groups, continues to inspire innovative research directions that could lead to groundbreaking discoveries in medicine and materials science.